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Compound of Interest

Compound Name: Methapyrilene

Cat. No.: B1676370 Get Quote

This guide provides comprehensive safety protocols and logistical plans for researchers,

scientists, and drug development professionals handling Methapyrilene. Adherence to these

procedures is crucial for minimizing exposure risk and ensuring a safe laboratory environment.

Methapyrilene is classified as a hazardous substance and must be handled with appropriate

caution.[1][2]

Hazard Identification and Classification
Methapyrilene hydrochloride is recognized as a toxic substance if swallowed and should be

considered hazardous until more comprehensive information is available.[1][3]

Hazard
Classification

Description
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Oral

Toxicity

Toxic if

swallowed.
💀 Danger H301

Source: MedChemExpress Safety Data Sheet, Cayman Chemical Safety Data Sheet[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent skin, eye, and

respiratory exposure to Methapyrilene.
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PPE Category Specifications Rationale

Eye Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

operations with a high risk of

splashing.

Prevents contact of

Methapyrilene dust or

solutions with the eyes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or

latex) that are powder-free. It is

recommended to wear two

pairs of gloves, with one cuff

under the gown and the other

over it. Gloves should be

changed regularly or

immediately if contaminated,

torn, or punctured.

Protects the skin from direct

contact with the chemical.

Double gloving provides an

additional layer of protection.

Body Protection

A disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

For operations where dust or

aerosols may be generated,

such as weighing the neat

chemical, a NIOSH-approved

half-face respirator with a

combination filter cartridge

(organic vapor/acid gas/HEPA)

is recommended. All respirator

use must be in accordance

with a respiratory protection

program.

Protects against inhalation of

hazardous airborne particles.
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A systematic approach to handling Methapyrilene is essential for minimizing risk. This includes

preparation, handling, and post-handling procedures.

Preparation
Designated Area: All work with Methapyrilene should be conducted in a designated,

restricted area, such as a chemical fume hood, to control airborne contaminants.

Ventilation: Ensure adequate exhaust ventilation is available and functioning correctly.

Emergency Equipment: An eyewash station and safety shower must be readily accessible.

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the

complete Safety Data Sheet for Methapyrilene.

Handling Procedures
Weighing: When weighing the solid form, do so carefully to avoid generating dust.

Solutions: To prepare a stock solution, dissolve the solid Methapyrilene in a suitable solvent

under an inert gas.

General Handling: Avoid all direct contact with the substance. Do not ingest, inhale, or allow

it to come into contact with eyes, skin, or clothing. Do not eat, drink, or smoke in the handling

area.

After Handling
Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with Methapyrilene.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the work area.

Storage: Store Methapyrilene locked up, protected from light, and at ambient temperatures.

Spill Management and Disposal Plan
Accidental Release Measures
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In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, dampen the material with water to prevent dust from becoming

airborne. For liquid spills, try to prevent further leakage and keep the product away from

drains.

Cleanup: Use an absorbent material like diatomite or universal binders for liquid spills. For

solid spills, transfer the dampened material into a suitable container. Use absorbent paper

dampened with water to clean up any remaining material.

Decontamination: Wash all contaminated surfaces with a soap and water solution.

Disposal: Seal all contaminated clothing and absorbent materials in a vapor-tight plastic bag

for disposal.

Disposal Plan
Waste Product: Dispose of Methapyrilene waste in accordance with all applicable federal,

state, and local regulations. It must not be disposed of with household garbage or allowed to

reach the sewage system.

Contaminated Packaging: Contaminated containers should be disposed of according to

official regulations. For unused products, consider returning them to the distributor if

possible. If disposing in the trash, mix the medicine with an unappealing substance like cat

litter or used coffee grounds in a sealed plastic bag.

Quantitative Data for Methapyrilene Hydrochloride
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Property Value

CAS Number 135-23-9

Molecular Formula C14H20ClN3S

Molecular Weight 297.85 g/mol

Melting Point 162°C

Water Solubility ≥ 100 mg/mL at 68.9°F

Solubility in PBS (pH 7.2) Approx. 1 mg/ml

Solubility in Ethanol Approx. 1 mg/ml

Solubility in DMSO Approx. 10 mg/ml

Solubility in Dimethyl Formamide Approx. 15 mg/ml

UN Number 2811

Sources: MedChemExpress, Cayman Chemical, NOAA CAMEO Chemicals
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Caption: Workflow for the safe handling of Methapyrilene, from preparation to disposal,

including emergency spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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